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Compound of Interest

Compound Name: Isooctyl hydrogen succinate

Cat. No.: B15177637

An In-depth Technical Guide to Isooctyl
Hydrogen Succinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and known properties of isooctyl hydrogen succinate. Due to the limited availability of
detailed experimental and biological data for this specific compound, this guide also includes
generalized methodologies and logical diagrams based on the chemistry of closely related
succinate esters.

Molecular Structure and Formula

Isooctyl hydrogen succinate, also known as monoisooctyl succinate, is a monoester of
succinic acid and isooctyl alcohol. The "isooctyl" group can refer to several branched eight-
carbon isomers, with 6-methylheptyl being a common one. For the purpose of this guide, the
structure will be based on the 6-methylheptyl isomer.

Molecular Formula: C12H2204[1][2]
SMILES: CC(C)CCCCCOC(=0)CCC(=0)0[1]

The molecular structure consists of a succinic acid backbone where one of the carboxylic acid
groups has formed an ester linkage with isooctyl alcohol, leaving the other carboxylic acid
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group free.
Caption: 2D molecular structure of Isooctyl Hydrogen Succinate.

Physicochemical Properties

Quantitative data for isooctyl hydrogen succinate is not extensively reported in the literature.
The table below summarizes the available information.

Property Value Reference(s)
Molecular Formula C12H2204 [1112]
Molecular Weight 230.30068 g/mol [11[2]

CAS Number 94248-72-3 [1][2]
Appearance White powder [2]

EINECS Number 304-346-6 [2]

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of isooctyl hydrogen succinate is
not readily available. However, a general method for the synthesis of mono-alkyl succinates
involves the esterification of succinic anhydride with the corresponding alcohol. The following is
a generalized protocol adapted for the synthesis of isooctyl hydrogen succinate from
succinic anhydride and isooctyl alcohol.

Objective: To synthesize isooctyl hydrogen succinate via the ring-opening esterification of
succinic anhydride with isooctyl alcohol.

Materials:
e Succinic anhydride
 |sooctyl alcohol (e.g., 6-methyl-1-heptanol)

e Anhydrous solvent (e.g., toluene or dichloromethane)
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e Optional: Acid catalyst (e.g., sulfuric acid) or base catalyst (e.g., 4-dimethylaminopyridine,
DMAP)[3][4]

e Sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Rotary evaporator

o Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve succinic anhydride (1 molar equivalent) in an appropriate volume of
anhydrous solvent.

» Addition of Alcohol: Add isooctyl alcohol (1 molar equivalent) to the solution.

o Catalysis (Optional but Recommended): For uncatalyzed reactions, heating may be
sufficient. For catalyzed reactions, add a catalytic amount of an acid like sulfuric acid or a
base like DMAP.[3][4]

o Reaction: Heat the mixture to reflux and monitor the reaction progress using a suitable
technique (e.g., Thin Layer Chromatography). The reaction typically proceeds by the
nucleophilic attack of the alcohol on one of the carbonyl carbons of the anhydride, leading to
the opening of the ring and the formation of the monoester.[5]

o Work-up:
o Cool the reaction mixture to room temperature.

o If an acid catalyst was used, neutralize the mixture with a saturated solution of sodium
bicarbonate.
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o Transfer the mixture to a separatory funnel and wash sequentially with water, sodium
bicarbonate solution, and brine.

o Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.

o Purification:

o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator.

o The resulting crude product can be further purified by recrystallization or column
chromatography to yield pure isooctyl hydrogen succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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